Cas no 259857-48-2 ((4S)-4-(Propan-2-yl)pyrrolidin-2-one)

(4S)-4-(Propan-2-yl)pyrrolidin-2-one structure
259857-48-2 structure
Product Name:(4S)-4-(Propan-2-yl)pyrrolidin-2-one
CAS No:259857-48-2
MF:C7H13NO
MW:127.184221982956
CID:2128150
PubChem ID:52420592
Update Time:2024-03-01

(4S)-4-(Propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • (4S)-4-(propan-2-yl)pyrrolidin-2-one
    • (4S)-4beta-Isopropyl-2-pyrrolidone
    • (4S)-4-(Propan-2-yl)pyrrolidin-2-one
    • Inchi: 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)/t6-/m1/s1
    • InChI Key: YWJNZEJGGLBELP-ZCFIWIBFSA-N
    • SMILES: O=C1C[C@H](CN1)C(C)C

Computed Properties

  • Exact Mass: 127.1
  • Monoisotopic Mass: 127.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 0.8
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